Cas no 1190281-65-2 (1-(2-Fluorophenyl)imidazolidine-2-one)

• Product Name: 1-(2-Fluorophenyl)imidazolidine-2-one
• CAS No: 1190281-65-2
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 5167240
• Update Time: 2026-03-04

1-(2-Fluorophenyl)imidazolidine-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)imidazolidine-2-one
• 1-(2-fluorophenyl)imidazolidin-2-one
• 1-(2-Fluorophenyl)-imidazolidin-2-one

• Inchi： 1S/C9H9FN2O/c10-7-3-1-2-4-8(7)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
• InChI Key： BDRARJNIICBGHS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 1
• Topological Polar Surface Area: 32.299

Additional information on 1-(2-Fluorophenyl)imidazolidine-2-one

Comprehensive Guide to 1-(2-Fluorophenyl)imidazolidine-2-one (CAS No. 1190281-65-2): Properties, Applications, and Market Insights

1-(2-Fluorophenyl)imidazolidine-2-one (CAS No. 1190281-65-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a fluorophenyl group attached to an imidazolidinone core, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "1-(2-Fluorophenyl)imidazolidine-2-one synthesis", "CAS 1190281-65-2 applications", and "fluorophenyl imidazolidinone derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular structure combines the unique electronic effects of fluorine with the versatile reactivity of the imidazolidinone ring. This dual functionality enables 1-(2-Fluorophenyl)imidazolidine-2-one to serve as a key building block in medicinal chemistry, particularly in the development of CNS-active compounds. Current trends in pharmaceutical research show increased interest in fluorinated heterocycles due to their enhanced metabolic stability and bioavailability, positioning this compound as a valuable asset in drug design pipelines.

From a physicochemical perspective, CAS 1190281-65-2 typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point and stability profile make it suitable for various synthetic transformations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 1-(2-Fluorophenyl)imidazolidine-2-one purity, a frequent search term among quality control specialists.

In pharmaceutical applications, this compound serves as a precursor for numerous bioactive molecules. The fluorine atom's strategic position influences the compound's electronic distribution, enabling precise modulation of biological activity. Recent patent literature reveals growing utilization of fluorophenyl imidazolidinone scaffolds in kinase inhibitors and neurotransmitter modulators, aligning with current drug discovery trends targeting precision medicine approaches.

The synthetic chemistry of 1-(2-Fluorophenyl)imidazolidine-2-one offers multiple routes for modification, making it attractive for structure-activity relationship studies. Common synthetic strategies involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions, topics frequently searched by synthetic chemists. The compound's versatility allows for the introduction of various functional groups at different positions of the heterocyclic core.

Market analysis indicates steady growth in demand for CAS 1190281-65-2, particularly from contract research organizations and academic institutions. The global push for novel therapeutic agents has increased the value of such specialized intermediates. Suppliers often highlight high-purity 1-(2-Fluorophenyl)imidazolidine-2-one as a premium product, catering to the stringent requirements of pharmaceutical development.

Environmental and safety considerations for handling 1-(2-Fluorophenyl)imidazolidine-2-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. Material safety data sheets provide detailed guidance on storage conditions and compatibility, information frequently sought by laboratory personnel.

Analytical method development for fluorophenyl-containing heterocycles like this compound remains an active research area. Advanced techniques such as UPLC-MS and chiral separation methods are being adapted to meet the growing need for precise characterization in pharmaceutical quality systems. These methodologies address common challenges in analyzing structurally similar impurities.

The intellectual property landscape surrounding 1-(2-Fluorophenyl)imidazolidine-2-one derivatives shows increasing activity, with numerous patents filed in recent years covering various therapeutic applications. This trend reflects the compound's importance in contemporary drug discovery programs targeting neurological disorders and inflammatory conditions.

Future research directions for CAS 1190281-65-2 include exploration of its potential in materials science applications, particularly in the development of specialty polymers and liquid crystals. The unique electronic properties imparted by the fluorine substituent may enable novel functionalities in advanced materials, an emerging area of interest across multiple industries.

For researchers sourcing this compound, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The market offers various grades of 1-(2-Fluorophenyl)imidazolidine-2-one, from research quantities to bulk pharmaceutical intermediates, each serving different stages of the development pipeline.

In conclusion, 1-(2-Fluorophenyl)imidazolidine-2-one (CAS No. 1190281-65-2) represents a strategically important building block in modern chemical research. Its unique structural features and versatile reactivity profile continue to drive innovation across pharmaceutical and materials science applications, ensuring its ongoing relevance in scientific advancement.